Cas no 1152539-35-9 (methyl 3-(ethylamino)benzoate)

Methyl 3-(ethylamino)benzoate is a benzoate ester derivative featuring an ethylamino substituent at the meta position. This compound is primarily utilized as an intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. Its structural features, including the ester and amino functional groups, make it a versatile building block for further functionalization. The ethylamino group enhances solubility in polar organic solvents, facilitating reactions under mild conditions. The compound exhibits stability under standard storage conditions, ensuring consistent performance in synthetic applications. Its well-defined reactivity profile allows for selective modifications, making it valuable for targeted molecular design.
methyl 3-(ethylamino)benzoate structure
methyl 3-(ethylamino)benzoate structure
Product Name:methyl 3-(ethylamino)benzoate
CAS No:1152539-35-9
MF:C10H13NO2
MW:179.215722799301
CID:5156982
PubChem ID:43087831
Update Time:2025-06-13

methyl 3-(ethylamino)benzoate Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 3-(ethylamino)-, methyl ester
    • Methyl 3-(ethylamino)benzoate
    • methyl 3-(ethylamino)benzoate
    • Inchi: 1S/C10H13NO2/c1-3-11-9-6-4-5-8(7-9)10(12)13-2/h4-7,11H,3H2,1-2H3
    • InChI Key: SVZKZMCIAJUDGI-UHFFFAOYSA-N
    • SMILES: C(OC)(=O)C1=CC=CC(NCC)=C1

Computed Properties

  • Exact Mass: 179.094628657g/mol
  • Monoisotopic Mass: 179.094628657g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 170
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 38.3Ų

methyl 3-(ethylamino)benzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-165809-0.05g
methyl 3-(ethylamino)benzoate
1152539-35-9
0.05g
$612.0 2023-06-04
Enamine
EN300-165809-0.1g
methyl 3-(ethylamino)benzoate
1152539-35-9
0.1g
$640.0 2023-06-04
Enamine
EN300-165809-0.25g
methyl 3-(ethylamino)benzoate
1152539-35-9
0.25g
$670.0 2023-06-04
Enamine
EN300-165809-0.5g
methyl 3-(ethylamino)benzoate
1152539-35-9
0.5g
$699.0 2023-06-04
Enamine
EN300-165809-1.0g
methyl 3-(ethylamino)benzoate
1152539-35-9
1g
$728.0 2023-06-04
Enamine
EN300-165809-2.5g
methyl 3-(ethylamino)benzoate
1152539-35-9
2.5g
$1428.0 2023-06-04
Enamine
EN300-165809-5.0g
methyl 3-(ethylamino)benzoate
1152539-35-9
5g
$2110.0 2023-06-04
Enamine
EN300-165809-10.0g
methyl 3-(ethylamino)benzoate
1152539-35-9
10g
$3131.0 2023-06-04
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1417970-50mg
Methyl 3-(ethylamino)benzoate
1152539-35-9 98%
50mg
¥14320.00 2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1417970-100mg
Methyl 3-(ethylamino)benzoate
1152539-35-9 98%
100mg
¥16127.00 2024-08-09

Additional information on methyl 3-(ethylamino)benzoate

Recent Advances in the Study of Methyl 3-(Ethylamino)benzoate (CAS: 1152539-35-9) in Chemical Biology and Pharmaceutical Research

Methyl 3-(ethylamino)benzoate (CAS: 1152539-35-9) is a chemical compound of growing interest in the fields of chemical biology and pharmaceutical research. This ester derivative, characterized by its ethylamino and benzoate functional groups, has shown potential in various applications, including drug discovery and development. Recent studies have focused on its synthesis, biological activity, and potential therapeutic uses, making it a subject of significant scientific inquiry.

One of the key areas of research involving methyl 3-(ethylamino)benzoate is its role as an intermediate in the synthesis of more complex pharmaceutical compounds. Its unique chemical structure allows for modifications that can lead to the development of novel bioactive molecules. For instance, recent publications have highlighted its use in the synthesis of kinase inhibitors, which are critical in the treatment of various cancers and inflammatory diseases. The compound's ability to act as a building block for these inhibitors underscores its importance in medicinal chemistry.

In addition to its synthetic utility, methyl 3-(ethylamino)benzoate has been investigated for its direct biological effects. Preliminary studies suggest that it may exhibit moderate inhibitory activity against certain enzymes, such as cyclooxygenase-2 (COX-2), which is implicated in inflammation and pain. These findings open up possibilities for the compound's use in developing new anti-inflammatory agents. However, further in vitro and in vivo studies are needed to fully elucidate its mechanism of action and therapeutic potential.

Another promising avenue of research involves the compound's potential as a ligand in metal-organic frameworks (MOFs) for drug delivery applications. Recent work has demonstrated that methyl 3-(ethylamino)benzoate can form stable complexes with transition metals, which could be leveraged to create targeted drug delivery systems. This application is particularly relevant in oncology, where precise drug targeting can minimize side effects and improve treatment efficacy.

Despite these advancements, challenges remain in the large-scale production and optimization of methyl 3-(ethylamino)benzoate for pharmaceutical use. Issues such as yield, purity, and scalability need to be addressed to facilitate its transition from the laboratory to clinical applications. Ongoing research is focused on developing more efficient synthetic routes and purification methods to overcome these hurdles.

In conclusion, methyl 3-(ethylamino)benzoate (CAS: 1152539-35-9) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its dual role as a synthetic intermediate and a potential bioactive agent highlights its broad applicability. Future studies should aim to explore its therapeutic potential in greater depth, optimize its production processes, and investigate its compatibility with emerging drug delivery technologies. As research progresses, this compound may well become a cornerstone in the development of next-generation pharmaceuticals.

Recommended suppliers
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.